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Compound of Interest

Compound Name: Pulrodemstat

Cat. No.: B3324279

A comprehensive guide for researchers and drug development professionals on the proper
handling and disposal of Pulrodemstat, ensuring laboratory safety and regulatory compliance.

As a potent and selective inhibitor of lysine-specific demethylase-1 (LSD1), Pulrodemstat
(also known as CC-90011) is a valuable compound in oncological research and development.
[1][2][3] While its therapeutic potential is significant, its handling and disposal require stringent
adherence to safety protocols to protect laboratory personnel and the environment. This guide
provides essential information on the proper disposal procedures for Pulrodemstat, based on
general best practices for investigational chemical and pharmaceutical waste management, in
the absence of a publicly available, specific Safety Data Sheet (SDS) with explicit disposal
instructions.

Recommended Disposal Procedures

The disposal of Pulrodemstat should always be conducted in consultation with your
institution's Environmental Health and Safety (EHS) department. The following steps provide a
general framework for its proper disposal:

o Hazard Assessment: The first crucial step is to determine if Pulrodemstat is classified as a
hazardous waste according to local, state, and federal regulations, such as the Resource
Conservation and Recovery Act (RCRA) in the United States.[4][5] Your institution's EHS
office can provide guidance on this classification.

o Waste Segregation:
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o Non-Hazardous Waste: If deemed non-hazardous, unused or partially used vials of
Pulrodemstat may be disposed of in designated red biohazard-chemotherapeutic
containers for incineration.[4] Empty oral medication bottles that do not contain any
protected health information can typically be discarded in the regular trash.[4]

o Hazardous Waste: If classified as hazardous (e.g., on the U-List or P-List), Pulrodemstat
waste must be collected by the EHS office for transport to an approved environmental
management vendor for incineration.[4] This waste should be placed in a Department of
Transportation (DOT) approved container.[4]

o Handling of Different Forms of Waste:

o Unused Product: Unused Pulrodemstat should be disposed of following the hazardous or
non-hazardous waste streams as determined above.

o Contaminated Materials: Personal protective equipment (PPE), labware, and other
materials contaminated with Pulrodemstat should be disposed of as hazardous waste.

o Solutions: Aqueous solutions of Pulrodemstat should not be disposed of down the drain.
They should be collected in a designated, labeled waste container for proper disposal
through the EHS office.

o Documentation: Maintain meticulous records of the disposal of Pulrodemstat, including
guantities and dates. For investigational products in a clinical trial setting, a certificate of
destruction may be required and should be retained for a minimum of three years.[4]

Key Disposal Information Summary
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Waste Type

Handling and Disposal

Unused/Expired Pulrodemstat

Consult EHS for hazardous waste
determination. If hazardous, collect for EHS
pickup. If non-hazardous, dispose of in a
biohazard-chemotherapeutic container for

incineration.[4]

Empty Vials/Containers

If they contained a non-hazardous substance
and are free of patient information, they can be
discarded as regular trash.[4] Otherwise,

dispose of as hazardous waste.

Contaminated Labware & PPE

Dispose of as hazardous chemical waste.

Aqueous Solutions

Collect in a labeled, sealed waste container for
EHS pickup. Do not pour down the drain.

Pulrodemstat Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Pulrodemstat waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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